Cas no 823227-71-0 (Benzonitrile, 2-[[2-[(4-aminophenyl)ethynyl]phenyl]ethynyl]-)

• Product name: Benzonitrile, 2-[[2-[(4-aminophenyl)ethynyl]phenyl]ethynyl]-
• CAS No: 823227-71-0
• MF: C₂₃H₁₄N₂
• MW: 318.37066
• CID: 694137
• PubChem ID: 71419197

Benzonitrile, 2-[[2-[(4-aminophenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-[(4-aminophenyl)ethynyl]phenyl]ethynyl]-
• 2-[2-[2-[2-(4-aminophenyl)ethynyl]phenyl]ethynyl]benzonitrile
• 823227-71-0
• 2-({2-[(4-Aminophenyl)ethynyl]phenyl}ethynyl)benzonitrile
• DTXSID80838464

• Inchi： InChI=1S/C23H14N2/c24-17-22-8-4-3-7-21(22)14-13-20-6-2-1-5-19(20)12-9-18-10-15-23(25)16-11-18/h1-8,10-11,15-16H,25H2
• InChI Key： LNQVWBNVMQPICY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#CC2=CC=C(C=C2)N)C#CC3=CC=CC=C3C#N

Computed Properties

• Exact Mass: 318.115698455g/mol
• Monoisotopic Mass: 318.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 49.8Ų